Cas no 1807048-02-7 (Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1807048-02-7
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4954481
• Update Time: 2025-06-11

Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5BrF3NO2/c1-17-9(16)5-2-3-7(11)8(6(5)4-15)10(12,13)14/h2-3H,1H3
• InChI Key： QCJSNJOHLTUDTC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate

Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807048-02-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate, identified by its CAS number 1807048-02-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromine, cyano, and trifluoromethyl substituents, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups imparts unique reactivity, making it a cornerstone in the synthesis of complex molecules.

The significance of this compound lies in its ability to serve as a building block for a wide array of pharmacologically active substances. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity, attributes that are critical in drug design. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of the cyano group further expands its synthetic utility, enabling diverse transformations such as nucleophilic additions and condensations.

In the context of modern drug discovery, the demand for efficient and scalable synthetic routes has led to an increased interest in Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate. Researchers have leveraged its reactivity to develop novel methodologies for constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled the facile introduction of aryl groups at the brominated position, facilitating the synthesis of derivatives with enhanced pharmacological properties.

The incorporation of fluorine atoms into pharmaceuticals has been a cornerstone of medicinal chemistry for decades. The< strong> trifluoromethyl group, being one of the most commonly used fluorinated moieties, offers multiple advantages including improved lipophilicity and resistance to metabolic degradation. This has made it an indispensable tool in the design of drugs targeting various diseases. Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate exemplifies this trend, as it provides a ready platform for accessing trifluoromethylated benzoic acid derivatives, which are known for their broad spectrum of biological activities.

Recent research has also explored the potential of this compound in the development of agrochemicals. The unique combination of functional groups makes it a versatile precursor for synthesizing herbicides and fungicides. For instance, derivatives bearing electron-withdrawing groups such as cyano and trifluoromethyl have shown promising activity against resistant strains of pathogens. This dual applicability underscores the compound's broad utility beyond traditional pharmaceuticals.

The synthesis of Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate typically involves multi-step organic transformations starting from commercially available aromatic precursors. The bromination step is crucial and often performed using brominating agents such as N-bromosuccinimide (NBS). The subsequent introduction of the cyano group can be achieved through cyanation reactions employing copper(I) cyanide or other cyanating agents. Finally, the trifluoromethylation is typically conducted using reagents like trifluoromethanesulfonic anhydride or lithium trifluoromethanesulfinate.

The optimization of these synthetic steps is essential to ensure high yields and purity, which are critical for pharmaceutical applications. Recent studies have focused on developing greener synthetic methodologies that minimize waste and reduce environmental impact. For example, catalytic approaches using transition metals have been explored to replace traditional stoichiometric methods. These innovations not only enhance efficiency but also align with global sustainability goals.

In conclusion, Methyl 4-bromo-2-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807048-02-7) is a multifaceted intermediate with significant implications in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists striving to develop novel bioactive compounds. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.